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Compound of Interest

Compound Name: tert-Tetradecanethiol

CAS No.: 28983-37-1

Cat. No.: B1359103

Get Quote

Executive Summary: The Steric Advantage
In the domain of molecular electronics, the choice of ligand dictates the electronic and

structural integrity of the device. While n-alkanethiols (e.g., 1-tetradecanethiol) are the industry

standard for forming crystalline, densely packed Self-Assembled Monolayers (SAMs), they

often suffer from poor solubility in organic solvents when capped onto nanoparticles, leading to

aggregation.

tert-Tetradecanethiol (t-TDT) (CAS: 28983-37-1) introduces a critical structural paradigm:

Steric Bulk. Unlike its linear counterpart, the tertiary structure adjacent to the sulfur headgroup

(or distributed branching, depending on isomeric purity) disrupts the crystalline packing of the

alkyl chains.

Key Applications:

Conductive Inks & Interconnects: t-TDT renders metal nanoparticles (Au, Ag) highly soluble

in non-polar solvents, preventing "waxy" aggregation and enabling high-resolution inkjet
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printing of conductive traces.

Dielectric Interface Tuning: Creating "liquid-like" monolayer barriers that offer different

tunneling decay coefficients (

) and breakdown voltages compared to crystalline SAMs.

Oxidation Resistance: The steric bulk around the sulfur atom acts as an "umbrella,"

protecting the metal-thiolate interface from oxidative desorption more effectively than linear

chains.

Technical Analysis: n-TDT vs. t-TDT
Feature n-Tetradecanethiol (Linear)

tert-Tetradecanethiol
(Branched)

CAS Number 2079-95-0 28983-37-1

SAM Structure

Crystalline, all-trans

conformation,

30° tilt.

Amorphous/Liquid-like, gauche

defects.

Packing Density
High (

21.4 Å²/molecule).
Lower (Sterically limited).

Solubility (AuNPs)
Low (Tendency to

precipitate/crystallize).

High (remains suspended in

toluene/hexane).

Tunneling Barrier High, well-defined.
Variable, defect-mediated

transport.

Primary Use
Defined tunnel junctions,

biosensors.

Soluble electronic inks, steric

stabilization.

Application I: Synthesis of Highly Soluble t-TDT Capped
Gold Nanoparticles
Context: For molecular electronic circuits printed via dip-pen nanolithography or inkjet systems,

the "ink" (nanoparticles) must remain dispersed. Linear thiols often cause particles to crystallize
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out of solution. t-TDT provides the entropic freedom required for high-concentration inks.

Protocol: Modified Brust-Schiffrin Synthesis
Objective: Synthesize 2–5 nm Gold Nanoparticles (AuNPs) capped with t-TDT for use in

conductive traces.

Reagents:

Hydrogen tetrachloroaurate (III) trihydrate (

)

Tetraoctylammonium bromide (TOAB) (Phase transfer catalyst)

tert-Tetradecanethiol (t-TDT)

Sodium borohydride (

)

Solvents: Toluene (HPLC grade), Ethanol, Nanopure Water.

Step-by-Step Methodology:

Phase Transfer:

Dissolve 300 mg

in 25 mL Nanopure water (yellow solution).

Dissolve 1.5 g TOAB in 70 mL Toluene.

Mix phases vigorously for 15 minutes until the aqueous layer clears and the organic layer

becomes deep orange. Mechanism:

ions are transferred to the toluene phase by the quaternary ammonium cation.

Thiol Addition (The Critical Step):
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Add 0.8 mL of t-TDT to the organic phase.

Note: The solution may change color (often to colorless or faint white) as the Au(III) is

reduced to Au(I)-thiolate polymers.

Expert Insight: Unlike n-thiols, the bulky tert-group slows down the formation of the Au-S

polymer, allowing for a different nucleation rate.

Reduction:

Chill the solution to 0°C (ice bath) to control particle size distribution.

Slowly add 25 mL of freshly prepared aqueous

(0.3 g) under vigorous stirring.

Observation: Solution turns dark black/red immediately (formation of metallic Au nuclei).

Stir for 3 hours at room temperature.

Purification (Ligand Selection Validation):

Separate the organic phase.

Rotary evaporate to

5 mL.

Add 200 mL Ethanol. t-TDT capped particles may take longer to precipitate than n-TDT

particles due to higher solubility.

Centrifuge (4000 rpm, 15 mins) and discard supernatant (removes excess TOAB and free

thiol).

Redisperse in pure Toluene.

QC Check:

UV-Vis: Surface Plasmon Resonance (SPR) peak at ~520 nm.
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TEM: Check for particle size (2-5 nm) and lack of aggregation.

Application II: Defect-Rich SAMs for Work Function
Modification
Context: In some molecular junctions, a perfectly insulating barrier is undesirable. t-TDT forms

a "leaky" dielectric layer due to the steric disruption of the alkyl chain packing. This is useful for

modifying the effective work function of electrodes (

) without creating a complete blocking layer.

Protocol: Electrochemical Blocking Analysis
Objective: Quantify the "leakiness" (disorder) of t-TDT SAMs compared to n-TDT using Cyclic

Voltammetry (CV).

Reagents:

Polycrystalline Gold Electrode (cleaned via Piranha solution - Warning: Corrosive).

1 mM t-TDT in Ethanol (Note: t-TDT might require Dichloromethane if ethanol solubility is

low).

Redox Probe: 1 mM

in 0.1 M

.

Methodology:

Deposition: Immerse clean Au electrode in t-TDT solution for 24 hours.

Rinsing: Rinse thoroughly with solvent and dry with

.

Measurement: Set up a 3-electrode cell (Au working, Pt counter, Ag/AgCl reference).

CV Sweep: Scan from -0.2V to +0.6V at 50 mV/s.
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Expected Result (Validation):

n-TDT: Almost complete suppression of the Ferrocyanide redox peak (Sigmoidal or flat

response).

t-TDT: Visible quasi-reversible redox peaks, but with reduced current compared to bare gold.

Interpretation: The bulky tert-groups prevent tight bundling of the chains, leaving "pinholes"

or solvent-accessible channels through which ions can tunnel or diffuse. This confirms the

formation of a disordered, liquid-like monolayer.

Visualizing the Workflow
The following diagram illustrates the synthesis pipeline and the structural difference at the

interface.

Phase 1: Precursor Prep

Phase 2: Ligand Stabilization Phase 3: Application

HAuCl4 (aq) Phase Transfer
(Au -> Toluene)

TOAB (Toluene)

NaBH4 Reduction
(Nucleation)

Au(III)

tert-Tetradecanethiol
(Steric Ligand)

Capping Disordered SAM
(Leaky Dielectric)

Direct Immersion

Ethanol Precip.
& Centrifugation

Crude NPs Soluble Conductive Ink
(Liquid-like Shell)

High Solubility

Click to download full resolution via product page

Caption: Workflow for synthesizing t-TDT stabilized nanoparticles and their divergence into

conductive inks or disordered interface layers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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